Cas no 16483-41-3 (Benzene, 1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[4-bromo-)

Benzene, 1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[4-bromo- structure
16483-41-3 structure
Product Name:Benzene, 1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[4-bromo-
CAS No:16483-41-3
MF:C18H20Br2
MW:396.159403800964
CID:1348713
PubChem ID:11795022
Update Time:2025-04-20

Benzene, 1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[4-bromo- Chemical and Physical Properties

Names and Identifiers

    • 16483-41-3
    • SY310766
    • 4,4 inverted exclamation mark -(2,3-Dimethylbutane-2,3-diyl)bis(bromobenzene)
    • SCHEMBL5080121
    • Benzene, 1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis[4-bromo-
    • Inchi: 1S/C18H20Br2/c1-17(2,13-5-9-15(19)10-6-13)18(3,4)14-7-11-16(20)12-8-14/h5-12H,1-4H3
    • InChI Key: YCTHTEOBBNSUEF-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(C)(C)C(C)(C)C1C=CC(=CC=1)Br

Computed Properties

  • Exact Mass: 395.99113g/mol
  • Monoisotopic Mass: 393.99318g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.3
  • Topological Polar Surface Area: 0Ų
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